4-Butoxy-3-iodobenzoic acid
Overview
Description
4-Butoxy-3-iodobenzoic acid is a chemical compound with the molecular formula C₁₁H₁₃IO₃ . It belongs to the class of organic compounds known as benzoic acids and derivatives. The compound features an iodine atom substituted at the 3-position of the benzene ring, along with a butoxy group (C₄H₉O) attached to the carboxylic acid group. Its systematic name is 4-(Butoxy)-3-iodobenzoic acid .
Synthesis Analysis
The synthesis of 4-Butoxy-3-iodobenzoic acid involves the introduction of the iodine substituent onto the benzene ring. While specific synthetic routes may vary, one common method is the iodination of 4-Butoxybenzoic acid . This reaction typically occurs under acidic conditions, where iodine (I₂) reacts with the precursor compound. The butoxy group remains intact during this process .
Physical And Chemical Properties Analysis
properties
CAS RN |
1131614-07-7 |
|---|---|
Product Name |
4-Butoxy-3-iodobenzoic acid |
Molecular Formula |
C11H13IO3 |
Molecular Weight |
320.12 g/mol |
IUPAC Name |
4-butoxy-3-iodobenzoic acid |
InChI |
InChI=1S/C11H13IO3/c1-2-3-6-15-10-5-4-8(11(13)14)7-9(10)12/h4-5,7H,2-3,6H2,1H3,(H,13,14) |
InChI Key |
VGNKAZNRASCZBX-UHFFFAOYSA-N |
SMILES |
CCCCOC1=C(C=C(C=C1)C(=O)O)I |
Canonical SMILES |
CCCCOC1=C(C=C(C=C1)C(=O)O)I |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
